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Compound of Interest

Compound Name: Kenganthranol A

Cat. No.: B1254063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kenganthranol A is a member of the anthranoid family, a class of aromatic polyketides

characterized by an anthracene or anthrone backbone. Anthranoids are widely distributed in

nature and are known for their diverse biological activities. Accurate and precise quantification

of Kenganthranol A is crucial for pharmacokinetic studies, quality control of natural product

extracts, and in vitro and in vivo pharmacological investigations. This document provides

detailed application notes and protocols for the analytical quantification of Kenganthranol A
using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid

Chromatography with tandem-mass spectrometry (LC-MS/MS).

General Chemical Structure of Anthranoids
Anthranoids are characterized by a tricyclic aromatic hydrocarbon core of anthracene.

Variations in the oxidation state of the central ring and the nature and position of substituents

give rise to a wide array of compounds, including anthraquinones, anthrones, and dianthrones.

Kenganthranol A belongs to the anthrone subclass.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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